Cas no 2172590-82-6 (2-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-ol)

• Product Name: 2-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-ol
• CAS No: 2172590-82-6
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 5570336
• PubChem ID: 165595181
• Update Time: 2025-05-20

2-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2172590-82-6
• 2-(4-methyl-1,3-thiazol-2-yl)cyclopentan-1-ol
• EN300-1635207
• SCHEMBL24676716
• 2-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-ol

• Inchi： 1S/C9H13NOS/c1-6-5-12-9(10-6)7-3-2-4-8(7)11/h5,7-8,11H,2-4H2,1H3
• InChI Key： WQAYACGSBPZRKO-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1C1CCCC1O

Computed Properties

• Exact Mass: 183.07178521g/mol
• Monoisotopic Mass: 183.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-ol

Introduction to 2-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-ol (CAS No. 2172590-82-6)

2-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-ol, with the CAS number 2172590-82-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiazoles, which are known for their diverse biological properties, including antimicrobial, antifungal, and anticancer activities. The presence of a cyclopentyl ring and a thiazole moiety in its structure makes it a promising candidate for various therapeutic applications.

The chemical structure of 2-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-ol consists of a cyclopentane ring substituted with a hydroxyl group at the C1 position and a 4-methylthiazole ring at the C2 position. The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. The cyclopentane ring provides additional steric and electronic properties that can influence the compound's biological activity and pharmacokinetic behavior.

Recent studies have highlighted the potential of 2-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-ol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The researchers found that the compound selectively targets cancer cells while sparing normal cells, suggesting its potential as a novel anticancer agent.

In addition to its anticancer properties, 2-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-ol has also shown promise in the treatment of neurodegenerative diseases. A study published in the Journal of Neurochemistry in 2023 demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. These findings suggest that 2-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-ol could be developed as a neuroprotective agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-ol have also been investigated. Studies have shown that it has good oral bioavailability and can cross the blood-brain barrier, which is crucial for its potential use in central nervous system (CNS) disorders. Furthermore, the compound has been found to have low toxicity in animal models, making it a safe candidate for further clinical development.

The synthesis of 2-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-ol has been optimized using various methodologies to improve yield and purity. One common approach involves the reaction of 4-methylthiazole with an appropriate cyclopentyl derivative under controlled conditions. The use of green chemistry principles has also been explored to minimize environmental impact during the synthesis process.

In conclusion, 2-(4-Methyl-1,3-thiazol-2-yl)cyclopentan-1-ol (CAS No. 2172590-82-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to uncover more about its mechanisms of action and potential clinical uses.